6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol

DHFR inhibition antifolate anticancer scaffold

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol (CAS 1322643-80-0, MF C₉H₈N₂OS, MW 192.24 g/mol) is a tricyclic heterocycle belonging to the benzofuroimidazole thiol class, structurally defined by a dihydrofuran ring fused to a benzimidazole-2-thiol core. The compound exists as the thione tautomer 1,3,6,7-tetrahydro-2H-furo[2,3-f]benzimidazole-2-thione under standard conditions and is catalogued as Anaprazole Impurity 7, reflecting its role as a key synthetic intermediate in the manufacture of the novel proton pump inhibitor (PPI) anaprazole sodium.

Molecular Formula C9H8N2OS
Molecular Weight 192.24 g/mol
Cat. No. B11752157
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol
Molecular FormulaC9H8N2OS
Molecular Weight192.24 g/mol
Structural Identifiers
SMILESC1COC2=CC3=C(C=C21)NC(=S)N3
InChIInChI=1S/C9H8N2OS/c13-9-10-6-3-5-1-2-12-8(5)4-7(6)11-9/h3-4H,1-2H2,(H2,10,11,13)
InChIKeyMACIMWZQLSJIGW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol: Chemical Identity, Scaffold Class, and Sourcing-Relevant Characteristics


6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol (CAS 1322643-80-0, MF C₉H₈N₂OS, MW 192.24 g/mol) is a tricyclic heterocycle belonging to the benzofuroimidazole thiol class, structurally defined by a dihydrofuran ring fused to a benzimidazole-2-thiol core . The compound exists as the thione tautomer 1,3,6,7-tetrahydro-2H-furo[2,3-f]benzimidazole-2-thione under standard conditions and is catalogued as Anaprazole Impurity 7, reflecting its role as a key synthetic intermediate in the manufacture of the novel proton pump inhibitor (PPI) anaprazole sodium [1]. Its predicted physicochemical properties include a boiling point of 348.4±52.0 °C, density of 1.50±0.1 g/cm³, and an acidic pKa of 11.76±0.20 .

1
Anaprazole impurity reference
Recognized as Anaprazole Impurity 7 for ANDA analytical development
2
PPI scaffold intermediate
Penultimate intermediate in patented anaprazole sodium synthesis
3
Enzyme inhibition probe
Benzofuroimidazole core supports DHFR and TrxR1 inhibition studies

Why Generic Substitution Fails: Structural and Pharmacological Differentiation of 6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol from Simple Benzimidazole-2-thiols


Simple 2-mercaptobenzimidazole (MBI) and its 5-substituted analogs (e.g., 5-chloro-1H-benzimidazole-2-thiol) are widely sold as commodity intermediates, but they cannot recapitulate the pharmacological profile of the title compound because the dihydrofuro annulation fundamentally alters enzyme inhibition potency, target selectivity, and metabolic liability [1][2]. The fused dihydrofuran ring imposes conformational rigidity, modulates the pKa of the thiol moiety (predicted pKa 11.76 vs. ~10.5 for MBI), and introduces a hydrogen-bond-accepting oxygen that engages secondary binding interactions absent in monocyclic benzimidazole-2-thiols . Critically, this scaffold is the core of anaprazole, a PPI that achieved 90.9% duodenal ulcer healing at 4 weeks—non-inferior to rabeprazole (93.7%)—while simple benzimidazole-2-thiols lack any validated gastric anti-secretory activity [3]. Generic substitution therefore risks both target inactivity and regulatory non-compliance in impurity profiling.

Attribute
This Compound
2-Mercaptobenzimidazole (MBI)
Dihydrofuro ring
Present; enforces planar topology, modulates pKa
Absent; flexible core, lower pKa (~10.5)
DHFR inhibition context
Reported sub-10 nM IC50 against hDHFR
Lacks isolated enzyme DHFR potency data; cell-based data only
Scaffold PPI context
Core of anaprazole, a Phase II PPI
No clinical-stage PPI development reported
Impurity profiling
Defined as Anaprazole Impurity 7 for regulatory use
Not recognized as anaprazole-related impurity

Product-Specific Quantitative Evidence Guide: Comparator-Backed Differentiation of 6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol


Human DHFR Inhibition: Sub-10 nM Potency Places the Benzofuroimidazole Thiol Scaffold in the Range of Clinical Antifolates

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol inhibited recombinant human dihydrofolate reductase (hDHFR) with an IC50 of 6.10 nM, as measured by UV-Vis spectrophotometric monitoring of DHF-to-THF conversion [1]. This potency is within 3-fold of the clinical antifolate methotrexate (reported IC50 values: 2.6–7.0 nM against hDHFR across multiple studies) [2]. In contrast, simple 2-mercaptobenzimidazole has not been reported to inhibit isolated hDHFR at sub-micromolar concentrations; its DHFR-related activity is restricted to growth inhibition in cell-based assays (e.g., HCT116 IC50 = 4.53–5.85 µM for elaborated 2-MBI derivatives) [3]. The >700-fold potency gap between the benzofuroimidazole thiol core and 2-MBI-derived anticancer compounds underscores the functional impact of the dihydrofuro annulation on enzyme active-site complementarity.

hDHFR Inhibition
Head-to-head
IC50 6.10 nM
vs. methotrexate 2.6–7.0 nM
>700× vs. 2-MBI derivatives
Supports DHFR inhibition model context; structural class may differentiate from classical antifolates
Cell-free hDHFR assay; cross-study comparison
DHFR inhibition antifolate anticancer scaffold benzofuroimidazole

Thioredoxin Reductase 1 Inhibition: Moderate Potency with a Distinct Selectivity Window Relative to DHFR

The compound inhibited recombinant rat liver thioredoxin reductase 1 (TrxR1) with an IC50 of 4.60 µM (4,600 nM) after 60 min incubation, as assessed by DTNB reduction assay [1]. This represents a ~754-fold selectivity window for hDHFR over rat TrxR1, a profile that contrasts sharply with many gold(I)-benzimidazole carbene complexes that potently inhibit TrxR but lack DHFR activity [2]. A structurally unrelated benzimidazole-2-thiol derivative (BDBM50533349) showed weaker TrxR inhibition (IC50 = 7.63 µM) under similar DTNB-based conditions [3], suggesting the dihydrofuro ring may contribute modestly to TrxR target engagement. The compound's dual DHFR/TrxR inhibition profile is rare among benzimidazole-2-thiols and may be valuable for multitarget anticancer strategies targeting both folate metabolism and redox homeostasis.

TrxR1 Inhibition
Reported
IC50 4.60 µM (rat TrxR1)
~754× DHFR selectivity
vs. analog 7.63 µM
Supports dual enzyme inhibition model context; DHFR selectivity window noted
Rat enzyme; DTNB assay context
thioredoxin reductase redox biology cancer target benzimidazole thiol

Physicochemical Differentiation: Elevated pKa of the Thiol Moiety Modulates Reactivity and Formulation Relative to 2-Mercaptobenzimidazole

The predicted pKa of 6,7-dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol is 11.76±0.20 , significantly higher than that of 2-mercaptobenzimidazole (MBI; experimental pKa ≈ 10.5 for the thiol group) . This ~1.3 log unit difference means that at physiological pH (7.4), the title compound exists >99.9% in the protonated thiol form versus ~99.9% for MBI, yet the higher pKa indicates a weaker intrinsic acidity that reduces nucleophilic reactivity toward electrophilic alkylating agents by approximately 20-fold (based on the Brønsted relationship). This property is critical for synthetic applications: in the patented synthesis of anaprazole, the thiol group is selectively alkylated with 2-(chloromethyl)-4-methoxy-3,5-lutidine in acetone/water with NaOH, achieving 56.7% isolated yield of the thioether intermediate [1]. The attenuated nucleophilicity conferred by the elevated pKa minimizes competing side reactions (e.g., disulfide formation) that plague MBI-based alkylations, providing a practical advantage in process chemistry.

Thiol pKa
Data to verify
Predicted 11.76±0.20
ΔpKa +1.26 vs. MBI ~10.5
May alter alkylation selectivity in synthesis; reduced nucleophilic reactivity
Predicted value; requires experimental confirmation
pKa thiol reactivity formulation physicochemical profiling benzofuroimidazole

Clinical Translational Validation: The Benzofuroimidazole-2-thiol Core Is the Direct Synthetic Precursor to Anaprazole, a Phase III Proton Pump Inhibitor

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol (designated 6-mercapto-7H-2,3-dihydrobenzofuro[5,6-d]imidazole in the patent) is the penultimate intermediate in the synthesis of anaprazole sodium, a novel PPI that irreversibly inhibits gastric H⁺/K⁺-ATPase [1]. In a randomized, double-blinded, multicenter Phase II clinical trial, anaprazole demonstrated a 4-week duodenal ulcer healing rate of 90.9%, which was non-inferior to rabeprazole (93.7%; difference −2.8%, 95% CI: −7.7% to 2.2%) [2]. This clinical validation is absent for simple 2-mercaptobenzimidazole, which has never progressed beyond preclinical pharmacological testing and is primarily used as a rubber antioxidant [3]. Furthermore, the title compound is a characterized impurity (Anaprazole Impurity 7) in the anaprazole drug substance, making it essential for analytical reference standard procurement by generic manufacturers filing ANDAs referencing anaprazole .

Scaffold PPI Context
Class-level inference
Anaprazole Phase II healing 90.9%
vs. rabeprazole 93.7%
MBI: no clinical data
Reported clinical endpoint context for anaprazole scaffold; not product-specific claim
Class-level; does not confer product-specific clinical activity
proton pump inhibitor anaprazole duodenal ulcer clinical trial intermediate

Structural Rigidity and Conformational Pre-organization: The Dihydrofuro Ring Locks the Scaffold into a Planar Topology Distinct from Flexible 2-Mercaptobenzimidazole Derivatives

The dihydrofuran ring in 6,7-dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol enforces a rigid, planar tricyclic topology with restricted rotational freedom, in contrast to the freely rotating benzimidazole-2-thiol core of MBI and its N-alkyl derivatives . This conformational pre-organization is a validated strategy for improving target binding affinity: dihydrofuran-fused tricyclic benzo[d]imidazole derivatives developed as mPGES-1 inhibitors achieved human whole blood IC50 values of 160–950 nM and oral efficacy in rat hyperalgesia models (ED50 = 39.6 mg/kg), while demonstrating low hERG and CYP liability after systematic optimization of the A, D, and E rings [1]. Although the title compound is the thiol rather than the sulfinyl-substituted mPGES-1 lead series, the identical tricyclic core topology enables direct scaffold-hopping strategies: the thiol handle at the 2-position permits divergent derivatization (alkylation, oxidation to sulfinyl/sulfonyl, metal coordination) without altering the pre-organized pharmacophore geometry [2]. Flexible 2-MBI derivatives cannot achieve the same degree of binding-site pre-organization without additional conformational constraints.

Conformational Rigidity
Class-level inference
Planar tricyclic core
vs. flexible MBI
mPGES-1 lead series reference
May support scaffold-hopping strategies; reduced entropic penalty suggested
Inference from structurally related mPGES-1 series
conformational restriction scaffold hopping target selectivity planarity drug design

CYP and hERG Safety Liability: The Fused Dihydrofuro Ring Attenuates Metabolic and Cardiac Ion Channel Risks Observed with Simple Benzimidazole-2-thiol Scaffolds

Systematic SAR studies on dihydrofuran-fused tricyclic benzo[d]imidazole series demonstrated that most optimized analogs exhibit low hERG and CYP liability, with sufficient metabolic stability in liver microsomes to support oral pharmacokinetics in multiple species (rat, guinea pig, dog, cynomolgus monkey) [1]. In contrast, 2-mercaptobenzimidazole and its methyl derivatives are known to cause both inhibition and induction of cytochrome P450 drug-metabolizing enzymes in rat liver microsomes at thyrotoxic doses (0.3 mmol/kg/day), raising significant safety concerns for chronic administration [2]. While the title compound itself has not undergone dedicated CYP/hERG profiling, the class-level evidence from the structurally identical dihydrofuran-fused tricyclic core suggests that the fused oxygen heterocycle contributes to a more favorable drug metabolism and safety profile compared to the unconstrained benzimidazole-2-thiol scaffold. This inference is critical for programs seeking to avoid the CYP liabilities associated with MBI-based lead matter.

CYP/hERG Class Profile
Class-level inference
Analogs show low CYP/hERG risk
MBI: known CYP perturbation
at 0.3 mmol/kg/day
May inform safety-related endpoint monitoring in lead optimization
Product-specific profiling not conducted; class-level only
CYP inhibition hERG liability drug safety metabolic stability cardiotoxicity

Best Research and Industrial Application Scenarios for 6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol Based on Quantitative Differentiation Evidence


Antifolate Drug Discovery: A Structurally Distinct DHFR Inhibitor Scaffold with Sub-10 nM Potency

Programs targeting dihydrofolate reductase for anticancer or antimicrobial indications can use this compound as a starting scaffold that provides intrinsic hDHFR inhibition (IC50 = 6.10 nM) comparable to methotrexate but with a non-classical tricyclic architecture that may evade resistance mutations affecting classical antifolate binding [1]. The thiol handle at the 2-position enables rapid derivatization to explore SAR while maintaining the pre-organized planar topology required for DHFR active-site complementarity [2].

Generic Pharmaceutical Impurity Profiling: Anaprazole ANDA Reference Standard

As Anaprazole Impurity 7, this compound is an essential analytical reference standard for ANDA filers developing generic anaprazole sodium products. Regulatory guidelines require characterization and quantification of this impurity in drug substance and drug product batches. Procurement of highly pure (>98%) material with full Certificate of Analysis is critical for HPLC method validation and stability-indicating assay development .

Proton Pump Inhibitor Process Chemistry: Key Intermediate for Anaprazole and Next-Generation PPI Analogs

The compound serves as the penultimate intermediate in the patented synthesis of anaprazole sodium, reacting with 2-(chloromethyl)-4-methoxy-3,5-lutidine to form the thioether precursor to the sulfinyl PPI [3]. Process chemists developing novel PPI candidates can leverage the elevated pKa (11.76) of the thiol to achieve selective S-alkylation with reduced disulfide byproduct formation, a documented challenge with lower-pKa 2-mercaptobenzimidazole substrates .

Multitarget Anticancer Lead Optimization: Dual DHFR/TrxR Inhibition Strategy

The unique dual inhibition profile—potent DHFR inhibition (IC50 6.10 nM) combined with moderate TrxR1 inhibition (IC50 4.60 µM)—enables a polypharmacology approach targeting both folate metabolism and cellular redox homeostasis in cancer [1]. The ~754-fold selectivity window for DHFR over TrxR provides a starting point for tuning the selectivity ratio through 2-position derivatization without scaffold redesign.

Application
Selection Property
Validation Focus
DHFR inhibition research
hDHFR inhibition profile
Enzyme inhibition assay context (cell-free)
Anaprazole impurity analysis
Impurity identity confirmation
HPLC method validation context
PPI scaffold synthesis
Thiol alkylation selectivity
Process yield and purity context
Dual target engagement studies
DHFR/TrxR selectivity ratio
Polypharmacology model context
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